(R)-1-tert-butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate
Overview
Description
“®-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate” is a chemical compound with the CAS Number: 128811-48-3 . It has a molecular weight of 243.26 and its molecular formula is C11H17NO5 . The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H17NO5/c1-11(2,3)17-10(15)12-7(9(14)16-4)5-6-8(12)13/h7H,5-6H2,1-4H3/t7-/m1/s1 . This code provides a unique representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
The compound has a density of 1.2±0.1 g/cm3 . Its boiling point is 361.6±35.0 °C at 760 mmHg , and it has a melting point of 68-69ºC . The flash point of the compound is 172.5±25.9 °C .Scientific Research Applications
Parallel Solution-phase Synthesis
The compound "(R)-1-tert-butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate" has been used in parallel solution-phase synthesis to create a library of N(4´)-substituted di-tert-butyl (2S,4E)-4-arylaminomethylidene-5-oxopyrrolidine-1,2-dicarboxylates. This method offers a high-yield approach to synthesizing pyroglutamic acid derivatives, highlighting the compound's versatility in generating a diverse range of synthetic intermediates (Svete et al., 2010).
Supramolecular Arrangement and Weak Intermolecular Interactions
The study of substituted oxopyrrolidine analogues, including "this compound," has shown that these compounds can form diverse supramolecular assemblies influenced by weak intermolecular interactions such as CH⋯O/CH⋯π/H⋯H. Even without a hydrogen bond donor and acceptor system, the bulky substitutions on these scaffolds enable the formation of intricate supramolecular structures, providing insights into the design of new materials and molecular architectures (Samipillai et al., 2016).
Antibacterial Agents and Synthesis of Nociceptin Antagonists
Derivatives of "this compound" have been explored as intermediates in the synthesis of compounds with potential antibacterial and antithrombin activities. For instance, fluoronaphthyridines with modifications involving the cycloalkylamino group attached to a pyrrolidine derivative showed promising antibacterial properties (Bouzard et al., 1992). Similarly, enantiomerically pure pyrrolidine derivatives synthesized from the compound were investigated for their potential antithrombin activity, demonstrating the compound's utility in medicinal chemistry research (Ayan et al., 2013).
Enantioselective Synthesis and Molecular Docking Studies
The compound's derivatives have also been used in enantioselective synthesis and molecular docking studies, indicating their significance in developing pharmaceuticals with specific chiral configurations. This includes the efficient and practical asymmetric synthesis of related piperidine dicarboxylates as intermediates for nociceptin antagonists, underscoring the importance of chirality in drug development (Jona et al., 2009).
Safety and Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram . The hazard statements associated with the compound are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
1-O-tert-butyl 2-O-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO5/c1-11(2,3)17-10(15)12-7(9(14)16-4)5-6-8(12)13/h7H,5-6H2,1-4H3/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNTAOUUEQHKLIU-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(CCC1=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@H](CCC1=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90460558 | |
Record name | 1-tert-Butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90460558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
128811-48-3 | |
Record name | 1-tert-Butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90460558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.